Cas no 23364-44-5 ((1S,2R)-2-amino-1,2-diphenylethan-1-ol)

• Product Name: (1S,2R)-2-amino-1,2-diphenylethan-1-ol
• CAS No: 23364-44-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD00074959
• CID: 52295
• PubChem ID: 719822
• Update Time: 2025-04-18

(1S,2R)-2-amino-1,2-diphenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-Amino-1,2-diphenylethanol
• 1S,2R)-(+)-2-AMINO-1,2-DIPHENYLETHANOL
• (1S,2R)-(+)-DIPHENYL-2-AMINOETHANOL
• (1R,2S)-(-)-ERYTHRO-2-AMINO 1,2-DIPHENYLETHANOL
• (1R,2S)-(-)-DIPHENYL-2-AMINOETHANOL
• BENZENEETHANOL, B-AMINO-A-PHENYL-, (AR,BS)-
• BENZENEETHANOL, B-AMINO-A-PHENYL-, (AS,BR)-
• (1S,2R)-(+)-2-Amino-1,2-diphenylethanol
• (1S,2R)-(+)-2-AMINO-1,2-DIPHENYLETHANOL 0.99
• (1S,2r)-(+)-2-Amino-1,2-Diphenylehanol
• (1S,2R)-2-amino-1,2-diphenylethan-1-ol
• A1231
• J-500311
• SCHEMBL82462
• CHEMBL461517
• (1S,2R)-2-Amino-1,2-diphenyl-ethanol
• Benzeneethanol, beta-amino-alpha-phenyl-, (alphaS,betaR)-
• AKOS004902520
• A4908
• cis-2-Amino-1,2-diphenylethanol
• AKOS005259908
• CS-M0824
• AS-11930
• AM20060564
• DTXSID20352134
• J-500409
• (1S,2R)-2-amino-1,2-di(phenyl)ethanol
• MFCD00074959
• GEJJWYZZKKKSEV-KGLIPLIRSA-N
• (1S,2R)-(+)-2-Amino-1,2-diphenylethanol, 99%
• 23364-44-5
• BDBM626232
• BP-20131
• InChI=1/C14H15NO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-14,16H,15H2/t13-,14+/m1/s1
• Z1272732445
• EN300-96108
• AC-3421
• GEJJWYZZKKKSEV-KGLIPLIRSA-
• HY-76274
• DB-025316

• MDL： MFCD00074959
• Inchi： 1S/C14H15NO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-14,16H,15H2/t13-,14+/m1/s1
• InChI Key： GEJJWYZZKKKSEV-KGLIPLIRSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)N
• BRN： 1212828

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.148
• Melting Point: 142-144 °C (lit.)
• Boiling Point: 374.3°C at 760 mmHg
• Flash Point: 180.2℃
• Refractive Index: 7 ° (C=0.6, EtOH)
• PSA: 46.25000
• LogP: 3.12030
• Specific Rotation: 7 º (c=0.6, EtOH)
• Optical Activity: [α]25/D +7.0°, c = 0.6 in ethanol

(1S,2R)-2-amino-1,2-diphenylethan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38